Iron-catalyzed transfer hydrogenation of imines assisted by an iron-based Lewis acid†
Organic & Biomolecular Chemistry Pub Date: 2015-11-03 DOI: 10.1039/C5OB02119G
Abstract
An iron-catalyzed transfer hydrogenation of N-aryl and N-alkyl imines using isopropanol as the hydrogen donor is reported for the first time. A combination of two iron complexes serving different roles is the key for the success of this catalytic system. As a result, an environmentally friendly and precious metal-free transfer hydrogenation of imines has been developed. The use of a suitable co-catalyst as an activator not only led to efficient transfer hydrogenation, but also showed potential in enantioselective transformation.
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